Cas no 1892094-73-3 (2-(4-bromo-2,3-difluorophenyl)propanoic acid)

• Product Name: 2-(4-bromo-2,3-difluorophenyl)propanoic acid
• CAS No: 1892094-73-3
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 6022776
• PubChem ID: 117416387
• Update Time: 2025-10-14

2-(4-bromo-2,3-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,3-difluorophenyl)propanoic acid
• 1892094-73-3
• EN300-1139397

• Inchi： 1S/C9H7BrF2O2/c1-4(9(13)14)5-2-3-6(10)8(12)7(5)11/h2-4H,1H3,(H,13,14)
• InChI Key： VBUYASGTAQUITE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)C(C(=O)O)C

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4-bromo-2,3-difluorophenyl)propanoic acid

Research Brief on 2-(4-bromo-2,3-difluorophenyl)propanoic acid (CAS: 1892094-73-3): Recent Advances and Applications

2-(4-bromo-2,3-difluorophenyl)propanoic acid (CAS: 1892094-73-3) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and difluoro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and mechanistic insights.

The synthesis of 2-(4-bromo-2,3-difluorophenyl)propanoic acid has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthetic pathway. The study also highlighted the compound's role as a key precursor in the synthesis of COX-2 inhibitors, a class of drugs widely used for their anti-inflammatory properties. The researchers reported that derivatives of this compound exhibited potent inhibitory activity against COX-2, with IC50 values in the nanomolar range.

In addition to its anti-inflammatory potential, 2-(4-bromo-2,3-difluorophenyl)propanoic acid has been investigated for its anticancer properties. A recent preprint on bioRxiv described its use in the design of small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to demonstrate that fluorinated derivatives of this compound could selectively inhibit kinases such as EGFR and BRAF, which are often mutated in various cancers. These findings suggest that further optimization of this scaffold could lead to the development of novel targeted therapies.

Mechanistic studies have also shed light on the compound's interactions at the molecular level. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses revealed that the bromo and difluoro substituents play a critical role in stabilizing interactions with biological targets. For instance, the difluoro group enhances binding affinity through electrostatic interactions, while the bromo moiety contributes to hydrophobic packing within protein binding sites. These insights are invaluable for structure-activity relationship (SAR) studies aimed at refining the compound's pharmacological profile.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-bromo-2,3-difluorophenyl)propanoic acid derivatives. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further preclinical studies. However, the compound's modular structure and demonstrated bioactivity make it a compelling candidate for continued investigation. Future research directions may include the exploration of its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, where fluorinated compounds have shown potential.

In conclusion, 2-(4-bromo-2,3-difluorophenyl)propanoic acid (CAS: 1892094-73-3) represents a promising scaffold in medicinal chemistry, with applications spanning anti-inflammatory and anticancer drug development. Recent advances in synthetic methodologies and mechanistic understanding have paved the way for its further exploitation. As research progresses, this compound is likely to play an increasingly important role in the discovery of next-generation therapeutics.